Cas no 646508-02-3 (1,1'-Biphenyl, 4,4'-dibromo-2,2',6,6'-tetrafluoro-)

1,1'-Biphenyl, 4,4'-dibromo-2,2',6,6'-tetrafluoro- structure
646508-02-3 structure
Product Name:1,1'-Biphenyl, 4,4'-dibromo-2,2',6,6'-tetrafluoro-
CAS No:646508-02-3
MF:C12H4Br2F4
MW:383.961775779724
CID:420407
PubChem ID:71379316
Update Time:2025-04-19

1,1'-Biphenyl, 4,4'-dibromo-2,2',6,6'-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 4,4'-dibromo-2,2',6,6'-tetrafluoro-
    • 5-bromo-2-(4-bromo-2,6-difluorophenyl)-1,3-difluorobenzene
    • DTXSID80801890
    • 4,4'-Dibromo-2,2',6,6'-tetrafluoro-1,1'-biphenyl
    • 646508-02-3
    • Inchi: 1S/C12H4Br2F4/c13-5-1-7(15)11(8(16)2-5)12-9(17)3-6(14)4-10(12)18/h1-4H
    • InChI Key: ADCSPEGAURPUJC-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=C(C=1)F)C1C(=CC(=CC=1F)Br)F)F

Computed Properties

  • Exact Mass: 381.86152
  • Monoisotopic Mass: 381.86159g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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